Cas no 891868-08-9 (1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891868-08-9
• MF: C₁₉H₁₇FN₂O₄
• MW: 356.347688436508
• CID: 6411013
• PubChem ID: 7286781
• Update Time: 2025-06-22

1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 2,3-Pyrazinedione, 1-(3,4-dimethoxyphenyl)-4-[(3-fluorophenyl)methyl]-1,4-dihydro-
• 1-(3,4-dimethoxyphenyl)-4-[(3-fluorophenyl)methyl]pyrazine-2,3-dione
• F2580-0308
• 891868-08-9
• 1-(3,4-dimethoxyphenyl)-4-(3-fluorobenzyl)pyrazine-2,3(1H,4H)-dione
• AKOS001911303

• Inchi： 1S/C19H17FN2O4/c1-25-16-7-6-15(11-17(16)26-2)22-9-8-21(18(23)19(22)24)12-13-4-3-5-14(20)10-13/h3-11H,12H2,1-2H3
• InChI Key： JUIRTXZSKJOEOF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=CN(C(C1=O)=O)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 356.11723519g/mol
• Monoisotopic Mass: 356.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 512.3±60.0 °C(Predicted)
• pka: -0.30±0.20(Predicted)

Additional information on 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891868-08-9)

1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891868-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrazines and is characterized by its unique structural features, including a 3,4-dimethoxyphenyl group and a 3-fluorophenylmethyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development.

In the realm of medicinal chemistry, 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione has been investigated for its potential therapeutic applications. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. The presence of the 3,4-dimethoxyphenyl group is believed to enhance its ability to modulate inflammatory pathways, while the 3-fluorophenylmethyl substituent may contribute to its cytotoxic effects on cancer cells.

One of the key areas of research involving 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. The selective cytotoxicity observed in these studies suggests that it may be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione are another important aspect of its evaluation. Initial studies have shown that it has favorable absorption and distribution profiles in animal models. However, further research is needed to optimize its bioavailability and metabolic stability for clinical applications.

Toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies on 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione have indicated low toxicity at therapeutic concentrations. However, comprehensive safety evaluations are ongoing to ensure its long-term safety profile.

In conclusion, 1-(3,4-dimethoxyphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891868-08-9) represents a promising compound with potential therapeutic applications in both anti-inflammatory and anticancer treatments. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for future clinical trials.